Cas no 55271-80-2 (1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-)
55271-80-2 structure
Product Name:1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
CAS No:55271-80-2
MF:C6H9N3O2S
MW:187.219559431076
CID:352383
PubChem ID:13376189
Update Time:2025-04-19
1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro-
- 2-(2-methyl-5-nitroimidazol-1-yl)ethanethiol
- SCHEMBL7009370
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethane-1-thiol
- 55271-80-2
- DTXSID80538674
-
- Inchi: 1S/C6H9N3O2S/c1-5-7-4-6(9(10)11)8(5)2-3-12/h4,12H,2-3H2,1H3
- InChI Key: BXGDHEAXWRXKPT-UHFFFAOYSA-N
- SMILES: SCCN1C(=CN=C1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 187.04167
- Monoisotopic Mass: 187.04154771g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 60.96
1H-Imidazole-1-ethanethiol, 2-methyl-5-nitro- Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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